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Compound of Interest

Compound Name: Butoconazole-d5 (nitrate)

Cat. No.: B15142427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various analytical methods for the

quantification of Butoconazole, a broad-spectrum imidazole antifungal agent. The information

presented herein is curated from peer-reviewed scientific literature and aims to assist

researchers and analytical chemists in selecting the most appropriate method for their specific

needs, whether for quality control, pharmacokinetic studies, or formulation development. This

document outlines the experimental protocols and performance data of commonly employed

techniques, including High-Performance Liquid Chromatography (HPLC), Ultra-Performance

Liquid Chromatography (UPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS), and Spectrophotometry.

Overview of Analytical Methods
The quantification of Butoconazole in various matrices, such as bulk drug substances,

pharmaceutical formulations, and biological fluids, is crucial for ensuring its quality, safety, and

efficacy. A variety of analytical techniques have been developed and validated for this purpose.

[1] These methods offer a range of sensitivities, specificities, and throughput capabilities. The

choice of method often depends on the specific application, the nature of the sample matrix,

and the available instrumentation.

High-Performance Liquid Chromatography (HPLC) is a widely used technique for the

separation and quantification of Butoconazole.[2][3] It offers good resolution and sensitivity.
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Ultra-Performance Liquid Chromatography (UPLC), a more recent advancement, provides

faster analysis times and improved resolution compared to conventional HPLC.[3]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a highly sensitive and

selective method, particularly suitable for the determination of low concentrations of

Butoconazole in complex biological matrices like human plasma.[1][4]

Spectrophotometry offers a simpler and more cost-effective approach for the quantification of

Butoconazole, often employed for routine quality control of pharmaceutical formulations.[5][6]

Quantitative Performance Data
The following tables summarize the key performance parameters of different analytical

methods for Butoconazole quantification, providing a basis for inter-laboratory comparison.

Table 1: Comparison of Chromatographic Methods for Butoconazole Quantification

Parameter HPLC Method 1[2] UPLC Method[3]
LC-MS/MS
Method[4]

Linearity Range Not Specified 80 - 120 µg/mL 0.10 - 30.00 ng/mL

Accuracy (%

Recovery)
Not Specified Not Specified 93.51 - 106.85%

Precision (%RSD) Not Specified Within Limits < 10%

Limit of Detection

(LOD)
Not Specified Not Specified Not Specified

Limit of Quantification

(LOQ)
Not Specified Not Specified 0.10 ng/mL

Internal Standard Not Specified Not Specified Pomalidomide

Table 2: Performance Data for Spectrophotometric Method for Butoconazole Quantification[5]

[6]
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Parameter Value

Linearity Range 14.2 – 45.1 μg/mL

Accuracy (% Recovery) 98.20 - 101.3%

Precision (%RSD) 0.3314 - 1.011%

Limit of Detection (LOD) 4.3 µg/mL

Limit of Quantification (LOQ) 13.27 µg/mL

Molar Absorptivity Not Specified

Sandell's Sensitivity 0.017 µg/cm²

Experimental Protocols
This section provides detailed methodologies for the key experiments cited in this guide.

High-Performance Liquid Chromatography (HPLC)
Method[2]

Instrumentation: High-Performance Liquid Chromatograph.

Chromatographic Column: C18 column.

Mobile Phase: Methanol and water in a ratio of 65:35. The aqueous phase may contain a

phosphate buffer like potassium dihydrogen phosphate.

Flow Rate: 1 mL/min.

Detection Wavelength: 220 nm.

Column Temperature: 25 °C.

Sample Preparation: Dissolve an appropriate amount of Butoconazole nitrate in the mobile

phase to obtain a concentration of 0.5 mg/mL.

Injection Volume: 20 µL.
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Ultra-Performance Liquid Chromatography (UPLC)
Method[3]

Instrumentation: Waters Acquity UPLC system with a UV-Visible detector.

Chromatographic Column: Acquity BEH C18 (50×2.1mm, 1.7μ).

Mobile Phase: A 50:50 mixture of 0.05 M Sodium dihydrogen orthophosphate buffer (pH

adjusted to 3.1) and Acetonitrile.

Flow Rate: 0.25 mL/min.

Detection: UV detector.

Sample Preparation: Prepare standard solutions in the concentration range of 80 µg/mL to

120 µg/mL.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Method[4]

Instrumentation: Agilent 1200 HPLC system coupled with a mass spectrometer.

Chromatographic Column: Waters Xterra C18 column (3 µm, 3.0 × 50.0 mm).

Mobile Phase: Gradient elution with Solvent A (0.1% formic acid in water) and Solvent B

(acetonitrile: methanol, 30:70, v/v).

Flow Rate: 0.5 mL/min.

Detection: Positive electrospray ionization in Multiple Reaction Monitoring (MRM) mode.

Sample Preparation (Human Plasma): Liquid-liquid extraction using tert-butyl methyl ether.

Analysis Time: 5.5 min.

Spectrophotometric Method[5][6]
Instrumentation: UV-Vis Spectrophotometer.
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Principle: Based on the formation of an ion-pair complex between Butoconazole nitrate and

Rose Bengal reagent.

Reagent: Rose Bengal.

pH: The reaction is carried out at pH 4.

Wavelength of Maximum Absorbance (λmax): 580 nm.

Procedure:

Prepare a series of standard solutions of Butoconazole nitrate.

Add Rose Bengal reagent to each standard solution.

Adjust the pH to 4 using a suitable buffer.

Measure the absorbance of the resulting ion-pair complex at 580 nm against a reagent

blank.

Construct a calibration curve by plotting absorbance versus concentration.

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental procedures for the

quantification of Butoconazole using different analytical techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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